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Compound of Interest

Compound Name: D-Mannose-13C,d-2

Cat. No.: B12409924 Get Quote

Safe Handling and Disposal of D-Mannose-
13C,d-2
This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling D-Mannose-13C,d-2. The following procedures

ensure safe laboratory operations and proper disposal.

Disclaimer: D-Mannose-13C,d-2 is a stable isotope-labeled compound and is not radioactive.

The primary safety considerations are equivalent to those for the parent compound, D-

Mannose, which is not classified as a hazardous substance.[1] However, it is crucial to follow

standard laboratory safety protocols.

Personal Protective Equipment (PPE)
When handling D-Mannose-13C,d-2 in a laboratory setting, the following personal protective

equipment is required to minimize exposure and ensure safety.[2]
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PPE Category Item Rationale

Eye Protection Safety glasses or goggles

Protects eyes from potential

splashes or airborne particles.

[2]

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the chemical.[2]

Body Protection Laboratory coat
Protects clothing and skin from

spills.[2]

Foot Protection Closed-toe shoes
Prevents injuries from dropped

objects or spills.[2]

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of D-Mannose, the

parent compound of D-Mannose-13C,d-2.

Property Value

Appearance White solid (powder)[1][3]

Odor Odorless[1]

Melting Point 126-134°C[1][3]

Solubility Soluble in water[3]

Stability Stable under normal conditions[1]

Handling and Storage Procedures
Engineering Controls:

Work in a well-ventilated area.[1][3] Local exhaust ventilation is recommended if dust

formation is likely.

General Handling:
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Read and understand the Safety Data Sheet (SDS) for D-Mannose before handling.

Wear the appropriate Personal Protective Equipment (PPE) as outlined above.

Avoid the formation of dust when handling the solid compound.[1]

Minimize contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Keep away from strong oxidizing agents.[1]

Disposal Plan
D-Mannose is not considered a hazardous waste.[4] Therefore, D-Mannose-13C,d-2 can be

disposed of as non-hazardous waste, following institutional and local regulations.

Solid Waste Disposal:

Ensure the waste is not contaminated with any hazardous materials.

Solid, non-hazardous D-Mannose-13C,d-2 waste can typically be disposed of in the regular

laboratory trash that is sent to a sanitary landfill.[5]

Do not dispose of chemical waste in laboratory trash cans that will be handled by custodial

staff; place it directly into the appropriate larger collection bins for non-hazardous solid

waste.[5]

Liquid Waste Disposal (Aqueous Solutions):

Aqueous solutions of D-Mannose-13C,d-2 that are not contaminated with other hazardous

chemicals can generally be poured down the sink with copious amounts of water.[4]
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It is advisable to check with your institution's Environmental Health and Safety (EHS) office

for specific guidelines on aqueous waste disposal.[5]

Empty Container Disposal:

Ensure containers are empty, with no freestanding liquid or solid residue.

Deface or remove the label to indicate that the container no longer holds the chemical.[5]

Dispose of the empty container in the regular trash or recycling, in accordance with

institutional policies.[5]

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of D-Mannose-13C,d-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

